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Compound of Interest

Compound Name: Methyl 5-amino-3-methylpicolinate

Cat. No.: B2484209 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
Methyl 5-amino-3-methylpicolinate is a substituted pyridine derivative with potential

applications in medicinal chemistry and drug development. Its structure, featuring an amino

group, a methyl group, and a methyl ester on a pyridine ring, makes it an attractive scaffold for

the synthesis of novel compounds with diverse biological activities. This technical guide

provides a comprehensive overview of the synthesis of Methyl 5-amino-3-methylpicolinate,

based on established chemical transformations of related precursors, and explores its potential

uses in drug discovery, drawing parallels with structurally similar molecules.

Physicochemical Properties
A summary of the key physicochemical properties of Methyl 5-amino-3-methylpicolinate is

presented below.

Property Value Source

Molecular Formula C8H10N2O2 ChemBK[1]

Molar Mass 166.18 g/mol ChemBK[1]

CAS Number 1263059-42-2 ChemBK[1]
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Synthesis of Methyl 5-amino-3-methylpicolinate
While specific literature detailing a multi-step synthesis of Methyl 5-amino-3-methylpicolinate
is not readily available, a plausible and efficient synthetic route can be proposed based on the

hydrolysis of the corresponding nitrile precursor, 5-Amino-3-methylpicolinonitrile. This

transformation is a standard procedure in organic chemistry.

Proposed Synthetic Pathway
The proposed synthesis involves a two-step process starting from 5-Amino-3-

methylpicolinonitrile:

Hydrolysis of the Nitrile: The nitrile group of 5-Amino-3-methylpicolinonitrile is hydrolyzed

under acidic or basic conditions to yield 5-amino-3-methylpicolinic acid.

Esterification: The resulting carboxylic acid is then esterified to produce the target

compound, Methyl 5-amino-3-methylpicolinate.
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Step 1: Hydrolysis Step 2: Esterification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chembk.com [chembk.com]

To cite this document: BenchChem. [A Technical Guide to Methyl 5-amino-3-
methylpicolinate: Synthesis and Potential Applications]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b2484209#literature-review-on-the-
synthesis-and-uses-of-methyl-5-amino-3-methylpicolinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b2484209?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/Methyl%205-amino-3-methylpicolinate
https://www.benchchem.com/product/b2484209#literature-review-on-the-synthesis-and-uses-of-methyl-5-amino-3-methylpicolinate
https://www.benchchem.com/product/b2484209#literature-review-on-the-synthesis-and-uses-of-methyl-5-amino-3-methylpicolinate
https://www.benchchem.com/product/b2484209#literature-review-on-the-synthesis-and-uses-of-methyl-5-amino-3-methylpicolinate
https://www.benchchem.com/product/b2484209#literature-review-on-the-synthesis-and-uses-of-methyl-5-amino-3-methylpicolinate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2484209?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2484209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

